Cas no 2279124-26-2 (5-Chloro-1-isobutyl-1H-1,2,4-triazole)

5-Chloro-1-isobutyl-1H-1,2,4-triazole is a heterocyclic compound featuring a chloro-substituted triazole core with an isobutyl side chain. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the isobutyl moiety contributes to lipophilicity, influencing solubility and bioavailability. Its stability under standard conditions makes it practical for handling in organic synthesis. The compound is particularly valuable in the development of triazole-based bioactive molecules, offering a balance of reactivity and selectivity for targeted modifications. Suitable for controlled environments, it requires proper storage to maintain purity.

5-Chloro-1-isobutyl-1H-1,2,4-triazole structure

2279124-26-2 structure

Product Name:5-Chloro-1-isobutyl-1H-1,2,4-triazole

CAS No:2279124-26-2

MF:C₆H₁₀ClN₃

MW:159.616699695587

MDL:MFCD31693792

CID:5095081

Update Time:2026-03-02

5-Chloro-1-isobutyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-isobutyl-1H-1,2,4-triazole
- 5-chloro-1-(2-methylpropyl)-1,2,4-triazole
- 5-chloro-1-(2-methylpropyl)-1H-1,2,4-triazole
- MDL： MFCD31693792
- Inchi： 1S/C6H10ClN3/c1-5(2)3-10-6(7)8-4-9-10/h4-5H,3H2,1-2H3
- InChI Key： YHXMPHLHFVQDIN-UHFFFAOYSA-N
- SMILES： ClC1=NC=NN1CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 107
XLogP3: 2.2
Topological Polar Surface Area: 30.7

5-Chloro-1-isobutyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB561895-500 mg	5-Chloro-1-isobutyl-1H-1,2,4-triazole; .	2279124-26-2	500MG	€272.40	2023-07-11
abcr	AB561895-1 g	5-Chloro-1-isobutyl-1H-1,2,4-triazole; .	2279124-26-2	1g	€322.50	2023-07-11
abcr	AB561895-500mg	5-Chloro-1-isobutyl-1H-1,2,4-triazole; .	2279124-26-2	500mg	€269.00	2025-03-19
abcr	AB561895-1g	5-Chloro-1-isobutyl-1H-1,2,4-triazole; .	2279124-26-2	1g	€317.00	2025-03-19
abcr	AB561895-5g	5-Chloro-1-isobutyl-1H-1,2,4-triazole; .	2279124-26-2	5g	€877.00	2025-03-19